Cas no 1246891-85-9 (2-Phenyl-4,5,6,7-tetrahydro[1,3]oxazolo[4,5-c]pyridine hydrochloride)
1246891-85-9 structure
Product Name:2-Phenyl-4,5,6,7-tetrahydro[1,3]oxazolo[4,5-c]pyridine hydrochloride
CAS No:1246891-85-9
MF:C12H13ClN2O
MW:236.697421789169
CID:2151617
Update Time:2023-08-05
2-Phenyl-4,5,6,7-tetrahydro[1,3]oxazolo[4,5-c]pyridine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2-phenyl-4,5,6,7-tetrahydro[1,3]oxazolo[4,5-c]pyridine hydrochloride
- UZQVEZOGHVNWHM-UHFFFAOYSA-N
- 2-Phenyl-4,5,6,7-tetrahydro[1,3]oxazolo[4,5-c]pyridine hydrochloride
-
- Inchi: 1S/C12H12N2O.ClH/c1-2-4-9(5-3-1)12-14-10-8-13-7-6-11(10)15-12;/h1-5,13H,6-8H2;1H
- InChI Key: UZQVEZOGHVNWHM-UHFFFAOYSA-N
- SMILES: Cl.O1C(C2C=CC=CC=2)=NC2CNCCC1=2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 216
- Topological Polar Surface Area: 38.1
2-Phenyl-4,5,6,7-tetrahydro[1,3]oxazolo[4,5-c]pyridine hydrochloride Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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